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Compound of Interest

Compound Name: 2-Ethylfenchol

Cat. No.: B3419156 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

2-Ethylfenchol is a synthetic aroma chemical prized in the fragrance industry for its unique

and powerful olfactory profile.[1][2][3][4] Chemically, it is known as 2-ethyl-1,3,3-

trimethylbicyclo[2.2.1]heptan-2-ol.[2] This document provides detailed application notes and

experimental protocols for the effective use of 2-Ethylfenchol in fragrance formulation

research and development. It is intended for an audience of researchers, scientists, and

professionals in the field.

Physicochemical and Olfactory Properties
2-Ethylfenchol is a clear liquid characterized by its chemical stability and a distinct aroma that

makes it a versatile ingredient in various scented products.[1]

Table 1: Physicochemical Properties of 2-Ethylfenchol
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Property Value Reference

Molecular Formula C₁₂H₂₂O [1][2]

Molecular Weight 182.30 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid
[3]

Boiling Point 105 °C @ 15 mm Hg [1][2]

Flash Point 88 °C (192 °F) [1][2][4]

Specific Gravity 0.946 to 0.967 @ 25 °C [3][4]

Refractive Index 1.470 to 1.491 @ 20 °C [3][4]

Vapor Pressure
0.018 mmHg @ 25 °C

(estimated)
[2][3]

Solubility

Soluble in alcohol, fixed oils,

and propylene glycol. Insoluble

in water.

[3][4]

Stability Stable over a wide pH range. [4]

Olfactory Profile

The scent of 2-Ethylfenchol is complex and multifaceted, primarily described as earthy.[1][3][4]

It possesses a powerful and diffusive ambery and earthy character with undertones of patchouli

and oakmoss.[3][4] Its aroma is also described as having fresh pine-like notes with woody and

amber undertones.[1] Some sources also characterize its scent as having camphor-like cooling

and citrusy notes.[2]

Table 2: Olfactory Characteristics of 2-Ethylfenchol
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Characteristic Description

Odor Type Earthy, Woody, Ambery

Odor Description

Powerful and diffusive ambery, earthy odor with

undertones of patchouli and oakmoss; fresh

pine-like with woody and amber notes.[1][3][4]

Substantivity on Blotter
Approximately 68 hours at a 10% solution in

dipropylene glycol.[4]

Recommended Usage Up to 1.00% in fragrance concentrate.[3][4]

Applications in Fragrance Formulations
2-Ethylfenchol is a versatile ingredient used to add warmth, complexity, and richness to a

variety of fragrance types, particularly woody and oriental compositions.[1] Its diffusive nature

and unique scent profile make it suitable for a range of products.

Fine Fragrances: It is used in perfumes and colognes to provide a refreshing and

invigorating scent.[2] It blends well with floral and amber components.[1]

Personal Care Products: Due to its fresh, piney, and natural scent, it is incorporated into

shampoos, lotions, and deodorants to enhance their sensory appeal.[1]

Aromatherapy: Its camphor-like and citrusy aroma suggests potential applications in

aromatherapy to promote relaxation.[2]

Experimental Protocols
The following are detailed protocols for the analysis and evaluation of 2-Ethylfenchol in a

research and development setting.

Protocol 1: Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines the procedure for confirming the purity and identity of a 2-Ethylfenchol
sample. Gas chromatography is a standard technique for separating volatile fragrance
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components.[5]

Objective: To verify the identity and determine the purity of a 2-Ethylfenchol sample.

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Helium (carrier gas)

2-Ethylfenchol sample

Ethanol (solvent)

Autosampler vials

Microsyringe

Procedure:

Sample Preparation: Prepare a 1% solution of 2-Ethylfenchol in high-purity ethanol.

GC-MS Conditions:

Injector Temperature: 250 °C

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at 10 °C/min to

280 °C, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL

Split Ratio: 50:1

MS Transfer Line Temperature: 280 °C
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Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Data Analysis:

Identify the peak corresponding to 2-Ethylfenchol based on its retention time.

Confirm the identity by comparing the obtained mass spectrum with a reference spectrum

from a library (e.g., NIST).

Calculate the purity of the sample by determining the peak area percentage of 2-
Ethylfenchol relative to the total peak area.

Sample Preparation

GC-MS Analysis Data Interpretation

2-Ethylfenchol Sample 1% Solution

Ethanol

Inject into GC-MS Separation & Detection Data Acquisition Identify Peak Compare Mass Spectrum Calculate Purity

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of 2-Ethylfenchol.

Protocol 2: Sensory Evaluation in a Fragrance
Formulation
This protocol describes how to conduct a sensory evaluation of 2-Ethylfenchol within a model

fragrance formulation using a trained panel.

Objective: To assess the olfactory impact of 2-Ethylfenchol on a fragrance blend.

Materials and Equipment:
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2-Ethylfenchol

A base fragrance formulation (e.g., a simple woody-amber accord)

Dipropylene glycol (DPG) as a solvent

Glass beakers and stirring rods

Digital scale

Perfumer's alcohol

Smelling strips

Trained sensory panel (10-15 members)

Evaluation booths with controlled lighting and ventilation

Procedure:

Formulation Preparation:

Prepare two versions of the base fragrance formulation:

Control: Base formulation without 2-Ethylfenchol.

Test: Base formulation with the addition of 0.5% 2-Ethylfenchol.

Dilute both formulations to 10% in perfumer's alcohol.

Allow the formulations to macerate for at least 48 hours.

Sensory Evaluation:

Dip smelling strips into both the control and test solutions.

Present the coded smelling strips to the panelists in a randomized and blind manner.
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Ask panelists to evaluate and score various olfactory attributes (e.g., earthiness,

woodiness, freshness, strength, diffusion) on a scale of 1 to 10.

Panelists should also provide descriptive comments on the perceived differences.

Data Analysis:

Collect the scores and comments from all panelists.

Perform statistical analysis (e.g., t-test) to determine if there are significant differences

between the control and test samples for each attribute.

Summarize the descriptive comments to understand the qualitative impact of 2-
Ethylfenchol.
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Formulation Preparation

Sensory Panel Evaluation

Data Analysis

Control Formulation

Dilution & Maceration

Test Formulation (+0.5% 2-Ethylfenchol)

Prepare Smelling Strips

Blinded Presentation to Panelists

Panelists Score & Comment

Collect Data

Statistical Analysis Summarize Qualitative Feedback

Final Report

Click to download full resolution via product page

Caption: Experimental workflow for sensory evaluation.
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Protocol 3: Accelerated Stability Testing
This protocol is for assessing the stability of a fragrance formulation containing 2-Ethylfenchol
under accelerated conditions.

Objective: To evaluate the impact of elevated temperature on the physicochemical and

olfactory stability of a fragrance containing 2-Ethylfenchol.

Materials and Equipment:

Test fragrance formulation containing 2-Ethylfenchol

Control fragrance formulation without 2-Ethylfenchol

Glass vials with airtight caps

Oven capable of maintaining 40 °C ± 2 °C

GC-MS for chemical analysis

pH meter

Colorimeter (optional)

Trained perfumer or sensory panel

Procedure:

Initial Analysis (Time 0):

For both control and test formulations, record the initial appearance (color, clarity), pH, and

olfactory profile.

Perform GC-MS analysis to obtain an initial chromatogram and identify the peak area of 2-
Ethylfenchol and other key components.

Accelerated Aging:

Store aliquots of both formulations in airtight glass vials in an oven at 40 °C.
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Keep corresponding control samples at room temperature in the dark.

Periodic Evaluation:

At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove a set of aged and control

samples for analysis.

Evaluate any changes in appearance and pH.

Conduct an olfactory evaluation, comparing the aged samples to the room temperature

controls. Note any changes in scent profile, such as discoloration, off-notes, or loss of

intensity.

Perform GC-MS analysis on the aged samples and compare the chromatograms to the

initial (Time 0) data to quantify any degradation of 2-Ethylfenchol or other ingredients.

Data Interpretation:

Compile the data in a table to track changes over time.

Assess the stability of 2-Ethylfenchol in the formulation based on the observed chemical

and sensory changes.

Safety and Handling
For safe handling of 2-Ethylfenchol, the following guidelines should be followed:

Store in a cool, dry, and well-ventilated area in tightly sealed containers.[1]

Use appropriate personal protective equipment (PPE), including gloves and eye protection.

[1]

Handle in a well-ventilated space to avoid inhalation of vapors.[1]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1][4]
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The incorporation of a new material like 2-Ethylfenchol into a fragrance formulation follows a

logical progression from initial evaluation to final product application.

Raw Material Evaluation
(2-Ethylfenchol)

Olfactory Assessment Purity & Identity (GC-MS)

Concept Formulation

Solubility & Stability Trials

Incorporate 2-Ethylfenchol at Various Dosages

Sensory Panel Evaluation

Optimization of Formulation

Application Testing
(e.g., in lotion, shampoo) Accelerated Stability Testing

Final Formulation Lock

Click to download full resolution via product page

Caption: Logical workflow for fragrance formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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